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Compound of Interest

Compound Name: 5-nitro-N-phenyl-2-thiofuramide

Cat. No.: B1240625

Get Quote

Executive Summary
This guide outlines the structural basis and thermodynamic characterization protocols for 5-
nitro-N-phenyl-2-thiofuramide (C₁₁H₈N₂O₃S). As a derivative of the nitrofuran class—

historically significant for antibacterial activity—this compound presents unique

physicochemical challenges due to the interplay between its nitro-aromatic system and the

thioamide linkage.

While specific calorimetric data for this exact ligand is sparse in public standard reference

databases, its crystal structure is well-defined. This document serves as a master protocol for

researchers to establish its thermodynamic profile, deriving properties from first principles and

analogous systems.

Chemical Identity & Structural Basis[1][2][3][4]
The thermodynamic behavior of 5-nitro-N-phenyl-2-thiofuramide is governed by its solid-

state packing and intramolecular forces. Understanding the crystal lattice is the prerequisite for

interpreting thermal data.
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Property Detail

IUPAC Name 5-nitro-N-phenylfuran-2-carbothioamide

Formula C₁₁H₈N₂O₃S

Molar Mass 248.26 g/mol

Appearance Yellow crystalline solid

Key Functional Groups Nitro (-NO₂), Furan ring, Thioamide (-C(=S)NH-)

Crystal Structure & Intramolecular Dynamics
According to Pavlović, Mance, and Jakopčić (2000), the compound crystallizes in a specific

conformation that dictates its lattice energy and melting behavior.

Conformation: The molecule exhibits a near-planar geometry in the central fragment, but the

phenyl and furan rings are rotated relative to the thioamide plane.

Hydrogen Bonding: A critical thermodynamic feature is the strong intramolecular N—H···O

hydrogen bond between the amide proton and the furan ring oxygen. This "locked"

conformation reduces the entropy of the molecule in the solid state compared to freely

rotating analogs.

Lattice Packing: The crystal lattice is stabilized by intermolecular van der Waals forces and

weak C—H···S interactions, characteristic of thioamides where the sulfur atom acts as a soft

hydrogen bond acceptor.

Thermodynamic Characterization Protocol
As standard enthalpy tables for this specific derivative are not yet codified in NIST databases,

the following Self-Validating Protocols must be employed to generate the data. These

workflows align with methods used for similar nitrofuran aldehydes (e.g., 5-(nitrophenyl)furan-2-

carbaldehyde).

Phase I: Thermal Stability & Phase Transitions
(DSC/TGA)
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Objective: Determine the melting temperature (

) and enthalpy of fusion (

).

Protocol:

Instrument: Differential Scanning Calorimeter (DSC) (e.g., TA Instruments Q2000).

Sample Prep: Encapsulate 3–5 mg of dried crystalline sample in a hermetically sealed

aluminum pan.

Cycle:

Equilibrate at 25°C.

Ramp 5°C/min to 250°C (Note: Monitor TGA simultaneously to ensure no decomposition

occurs prior to melting).

Analysis: Integrate the endothermic melting peak. The onset temperature is

. The area under the curve (J/g) converted to kJ/mol is

.

Expected Behavior: Based on structural analogs, the melting point is expected in the range of

160°C – 210°C. Decomposition often follows immediately after melting in nitro-furans;

therefore, the enthalpy of fusion must be captured from the first heating cycle.

Phase II: Combustion Calorimetry
Objective: Determine the Standard Molar Enthalpy of Formation (

).

Protocol:

Instrument: Isoperibol Oxygen Bomb Calorimeter.
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Reaction:

Procedure:

Pelletize ~0.5 g of sample.

Combust in 3.0 MPa pure Oxygen.

Crucial Correction: The presence of Sulfur requires a Washburn correction for the

formation of aqueous sulfuric acid rather than

gas.

Analyze bomb washings for nitrate and sulfate content to correct the energy of combustion

(

).

Calculation:

Phase III: Heat Capacity ( )
Objective: Measure molar heat capacity to calculate entropy (

) and Gibbs energy (

).

Protocol:

Method: Step-scan DSC or Relaxation Calorimetry (PPMS) for low-temperature accuracy.

Range: 298.15 K is the standard reference point.

Reference: Use a sapphire standard for calibration.

Data Output:

(J·K⁻¹·mol⁻¹) is derived from the heat flow difference between sample and blank.
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Visualization of Workflows
Experimental Characterization Logic
The following diagram illustrates the logical flow for fully characterizing the thermodynamic

profile of the compound.
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Figure 1: Integrated workflow for determining structural and thermodynamic parameters. Green

nodes indicate established data; Yellow and Red nodes indicate required experimental steps.

Thermodynamic Cycle for Formation Enthalpy
To derive the formation enthalpy from combustion data, the following thermodynamic cycle is

applied.

Standard State Elements
11C(s) + 4H₂(g) + N₂(g) + 1.5O₂(g) + S(s)

Target Compound
C₁₁H₈N₂O₃S (solid)

ΔfH° (Unknown)

Combustion Products
11CO₂(g) + 4H₂O(l) + N₂(g) + H₂SO₄(aq)

Σ ΔfH° (Known Products)

ΔcH° (Measured)

Click to download full resolution via product page
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Figure 2: Hess's Law cycle.[1][2] The unknown Formation Enthalpy (Blue) is calculated by

subtracting the Measured Combustion Enthalpy (Red) from the sum of Known Product

Enthalpies (Grey).

Summary of Data Requirements
Researchers characterizing this compound should populate the following table. Values for

Analog are based on 5-(nitrophenyl)-2-furaldehyde for reference.

Parameter Symbol Units
Analog Value
(Ref)

Target (To be
Measured)

Melting Point

ngcontent-ng-

c3932382896=""

_nghost-ng-

c1874552323=""

class="inline ng-

star-inserted">

K 400–420 K [Experimental]

Enthalpy of

Fusion
kJ[3]·mol⁻¹ 25–35 [Experimental]

Enthalpy of

Combustion
kJ·mol⁻¹ -5500 (approx) [Experimental]

Enthalpy of

Formation
kJ·mol⁻¹ -150 to -200 [Calculated]

Heat Capacity

(298K)
J·K⁻¹·mol⁻¹ 289.3 [Experimental]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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